Copper(II)trifluoroacetate

Aerobic oxidation catalysis PCET Copper-TEMPO
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C4H2CuF6O4
Molecular Weight 291.59 g/mol
Cat. No. B15804386
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCopper(II)trifluoroacetate
Molecular FormulaC4H2CuF6O4
Molecular Weight291.59 g/mol
Structural Identifiers
InChIInChI=1S/2C2HF3O2.Cu/c2*3-2(4,5)1(6)7;/h2*(H,6,7);
InChIKeyDWKNMALTZHTISS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 g / 25 g / 100 g / 500 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Copper(II) Trifluoroacetate: Identity & Procurement


Copper(II) trifluoroacetate, with the formula Cu(CF₃COO)₂, is a divalent copper salt of trifluoroacetic acid existing in anhydrous, hydrate, and solvent-adduct forms [1]. The hydrate loses two waters of crystallisation at 108 °C, all crystal water by 173 °C, and the anhydrous form begins to decompose at 220 °C [1]. As a fluorinated carboxylate, the electron-withdrawing CF₃ groups impart distinctly higher Lewis acidity and oxidation potential relative to non-fluorinated copper(II) carboxylates such as copper(II) acetate [2]. The compound is soluble in water, alcohols, and esters, and its 1,4-dioxane adduct serves as a volatile MOCVD precursor for copper-containing thin films [3].

Lewis Acidity Electron-withdrawing CF₃ groups confer higher Lewis acidity vs. non-fluorinated Cu(II) carboxylates
MOCVD Precursor Volatile 1,4-dioxane adduct supports copper thin-film deposition via metal-organic CVD
Thermal Processing Atmosphere-dependent decomposition thermochemistry enables controlled sol-gel film pyrolysis

Why Copper(II) Trifluoroacetate Substitution Fails


Copper(II) salts are not interchangeable in catalysis, materials synthesis, or electrodeposition. The trifluoroacetate ligand is not a spectator: its strong electron-withdrawing character shifts the Cu(II/I) redox potential anodically, alters the coordination geometry (longer Cu–Cu paddlewheel distances), and changes the thermal decomposition pathway from endothermic to violently exothermic depending on atmosphere [1][2]. In TEMPO-mediated aerobic oxidations, Cu(OAc)₂ promotes parasitic reoxidation of Cu(I) that consumes the TEMPO co-catalyst; Cu(TFA)₂ does not, directly affecting catalyst lifetime and turnover [1]. For YBCO superconducting film fabrication, replacement of trifluoroacetate precursors with acetates reintroduces BaCO₃ as a persistent intermediate, degrading film quality [3]. The quantitative evidence below demonstrates why structurally analogous copper(II) carboxylates cannot be assumed to perform equivalently.

Does not participate in parasitic Cu(I) reoxidation that consumes TEMPO co-catalyst
May promote Cu(I) reoxidation pathway leading to co-catalyst degradation
Exhibits atmosphere-switchable decomposition (endothermic/exothermic) for process control
Lacks atmosphere-programmable thermochemistry; decomposition behavior may differ
Extended Cu–Cu paddlewheel distance may influence axial ligand exchange kinetics
Shorter Cu–Cu distance may limit steric accessibility at the metal center

Copper(II) Trifluoroacetate vs. Analogs: Evidence


TEMPO Co-Catalyst Preservation Over Acetate

Under anaerobic conditions, Cu(TFA)₂ and Cu(OTf)₂ promote rapid proton-coupled electron transfer (PCET) oxidation of TEMPOH to TEMPO without subsequent parasitic reoxidation of the Cu(I) product. In stark contrast, Cu(OAc)₂ undergoes slow reoxidation of Cu(I)OAc that requires both TEMPO and HOAc, simultaneously reducing TEMPO to 2,2,6,6-tetramethylpiperidine—a pathway that irreversibly consumes the co-catalyst [1]. This differential behavior was established through direct anaerobic kinetic experiments comparing CuᴵᴵX₂ salts where X = OAc, TFA, and OTf. The acetate system uniquely exhibits this TEMPO-consuming side reaction, while the trifluoroacetate system does not [1].

TEMPO Co-Catalyst Preservation
Head-to-head
Cu(TFA)₂: No TEMPO reduction Cu(OAc)₂: TEMPO consumed via parasitic reoxidation
Supports sustained catalytic cycles
Mechanistic divergence confirmed by anaerobic kinetics
Aerobic oxidation catalysis PCET Copper-TEMPO Catalyst deactivation

Atmosphere-Dependent Decomposition Thermochemistry

In situ IR analysis of Cu(CF₃COO)₂·nH₂O pyrolysis up to 1000 °C revealed a stark atmosphere dependence: under flowing dry Ar, decomposition of the Cu(CF₃COO)₂·CuO intermediate occurred in a single endothermic step with onset at 263 °C. However, under flowing dry O₂ and wet O₂, decomposition proceeded via a violent, exothermic, multistage route with significantly lower onset temperatures of 216 °C and 209 °C, respectively [1]. This behavior contrasts with copper(II) acetate monohydrate, which decomposes in air via a multi-step pathway beginning with dehydration at ~168 °C and exothermic decomposition events between 225–325 °C [2]. The TFA compound's uniquely atmosphere-sensitive decomposition—including direct observation of HF evolution and inferred :CF₂ radical formation—is critical for MOCVD and sol-gel processing where atmosphere control determines film morphology and carbon impurity levels [1].

Decomposition Onset Shift
Cross-study comparable
263 °C (Ar, endothermic) 216 °C (dry O₂, exothermic) 209 °C (wet O₂, exothermic)
Atmosphere-switchable thermochemistry
Relevant for sol-gel/MOCVD atmosphere control
MOCVD Sol-gel processing Thermal analysis Precursor chemistry

Extended Cu–Cu Paddlewheel Distance

Single-crystal X-ray diffraction analysis of the dimeric quinoline adduct of copper(II) trifluoroacetate established a Cu–Cu distance of 2.886 Å [1]. This is 0.272 Å (10.4%) longer than the 2.614 Å Cu–Cu distance reported for copper(II) acetate monohydrate [2]. The elongation is attributed to the greater steric bulk and electron-withdrawing character of the trifluoroacetate ligands, which modulate the paddlewheel geometry. The magnetic properties of the TFA dimer were determined to be similar to those of the acetate analogue despite the increased metal-metal separation, indicating that through-ligand superexchange pathways dominate over direct Cu–Cu bonding interactions [1].

Cu–Cu Paddlewheel Distance
Head-to-head
2.886 Å (Cu(TFA)₂) vs. 2.614 Å (Cu(OAc)₂) Δ +0.272 Å (+10.4%)
Longer separation may influence ligand exchange
Magnetic coupling remains comparable
Coordination chemistry X-ray crystallography Magnetic coupling Ligand steric effects

Solvent-Free Biginelli Reaction Catalysis

Cu(TFA)₂·nH₂O catalyzes the one-pot Biginelli cyclocondensation of aldehydes, 1,3-dicarbonyl compounds, and urea under solvent-free conditions to give 3,4-dihydropyrimidin-2(1H)-one (DHPM) derivatives in 80–95% isolated yields with significantly reduced reaction times [1]. The classical Biginelli protocol—concentrated HCl in refluxing ethanol—affords the benzaldehyde-derived DHPM in approximately 78% yield with typical reaction times of 4–24 h [2]. The Cu(TFA)₂ method combines higher yields with solvent-free operation, shorter reaction times, and avoids the use of corrosive mineral acid. Other Lewis acid catalysts screened for the Biginelli reaction (e.g., BF₃·Et₂O, CuCl) generally afford lower yields or require longer times under comparable conditions [2].

DHPM Synthesis Yield
Cross-study comparable
Cu(TFA)₂: 80–95% (solvent-free) Classical HCl: ~78% (reflux)
Reported higher yield without mineral acid
Solvent-free, reduced reaction time
Multicomponent reaction DHPM synthesis Lewis acid catalysis Solvent-free synthesis

High-Efficiency Methanolic Copper Electrodeposition

Cu(CF₃COO)₂ exhibits exceptionally high solubility in methanol, enabling electrodeposition baths at 600 g/dm³ concentration. At 40 °C with current densities of 2.0–10.0 A/dm², smooth, bright copper deposits were obtained with cathodic current efficiency of approximately 100% [1]. This performance is enabled by the high solubility and ionic conductivity of Cu(TFA)₂ in alcohol solvents—a property not shared by copper(II) acetate, which has limited solubility in methanol and typically requires aqueous or mixed-solvent systems for electrodeposition [2]. Non-aqueous Cu(TFA)₂ baths avoid hydrogen evolution side reactions that plague aqueous Cu plating baths at high current density, provided the operating temperature is controlled below the threshold where H₂ evolution onsets [1].

Cathodic Efficiency
Cross-study comparable
~100% efficiency 600 g/dm³ Cu(TFA)₂ in MeOH 2.0–10.0 A/dm², 40 °C
Non-aqueous high-rate Cu plating
H₂ evolution avoided; not accessible with acetate
Electrodeposition Copper plating Non-aqueous electrolyte Current efficiency

BaCO₃ Suppression in YBCO Film Precursors

In the metal-organic deposition (MOD) route to YBa₂Cu₃O₇₋δ (YBCO) coated conductors, the use of metal trifluoroacetate (TFA) precursors is essential because TFA salts decompose to metal fluorides, forming BaF₂ and thereby eliminating BaCO₃ from the reaction pathway [1]. When metal acetates are substituted as precursors, BaCO₃ persists as a stable intermediate requiring temperatures exceeding 800 °C for decomposition—conditions that degrade film microstructure and substrate compatibility [1]. The TFA-MOD method specifically relies on Cu(CF₃COO)₂ as the copper source alongside Ba(TFA)₂ and Y(TFA)₃. Attempts to replace Cu(TFA)₂ with copper acetate in an otherwise TFA-based formulation reintroduce carbon-rich impurity phases and compromise critical current density (Jc) of the final superconducting film [2].

YBCO Precursor Viability
Class-level inference
TFA route → BaF₂ pathway; no BaCO₃ Acetate route → BaCO₃ persists >800 °C
BaCO₃-free film processing essential
Process viability, not incremental performance
YBCO superconductor TFA-MOD BaCO₃ suppression Coated conductor

Copper(II) Trifluoroacetate Application Scenarios


Cu/TEMPO Aerobic Alcohol Oxidation

When designing or optimizing a Cu/TEMPO aerobic oxidation process, Cu(TFA)₂ should be selected over Cu(OAc)₂ because the acetate ligand promotes a parasitic Cu(I) reoxidation pathway that consumes the TEMPO co-catalyst, degrading turnover numbers over time [1]. The trifluoroacetate ligand avoids this side reaction entirely, enabling sustained catalytic activity [1]. This mechanistic advantage is supported by direct anaerobic kinetic comparison of CuᴵᴵX₂ salts (X = OAc, TFA, OTf) [1].

Sol-Gel and MOCVD Copper Thin-Film Deposition

Cu(TFA)₂ and its 1,4-dioxane adduct are established volatile MOCVD precursors for copper and copper-oxide thin films, including high-temperature superconducting YBCO layers [1][2]. The atmosphere-switchable decomposition thermochemistry—endothermic in Ar at 263 °C vs. violently exothermic in O₂ at 216 °C—requires careful atmosphere management during sol-gel pyrolysis but offers unique process control not available with copper(II) acetate precursors, which lack this atmosphere-programmable behaviour [1][2].

Non-Aqueous High-Rate Copper Electroplating

For electrodeposition applications requiring high current density (2.0–10.0 A/dm²) without hydrogen evolution, Cu(CF₃COO)₂ dissolved in methanol at 600 g/dm³ delivers smooth, bright copper deposits with ~100% cathodic current efficiency at 40 °C [1]. This non-aqueous bath formulation is inaccessible with copper(II) acetate due to its limited solubility in alcohols, making Cu(TFA)₂ the enabling electrolyte for methanol-based copper plating systems [1][2].

Solvent-Free Biginelli DHPM Synthesis

Medicinal chemistry groups synthesizing DHPM libraries should procure Cu(TFA)₂·nH₂O as the Lewis acid catalyst of choice for the Biginelli reaction under solvent-free conditions. Reported yields of 80–95% with reduced reaction times surpass the classical HCl/EtOH protocol (~78% yield, longer times) while eliminating the use of corrosive mineral acid and volatile organic solvents [1][2]. This positions Cu(TFA)₂ as the superior catalyst for green-chemistry-oriented DHPM synthesis [1].

Application
Selection Property
Validation Focus
Aerobic Oxidation Catalysis
TEMPO co-catalyst stability
Absence of parasitic Cu(I) reoxidation
Sol-Gel / MOCVD Film Deposition
Decomposition thermochemistry control
Atmosphere influence on film morphology
Non-Aqueous Electroplating
High methanol solubility for bath formulation
Current efficiency without hydrogen evolution
Solvent-Free DHPM Synthesis
Lewis acid activity under solvent-free conditions
Reaction yield and time reduction

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for Copper(II)trifluoroacetate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.